Cas no 27998-58-9 (4-(ethylsulfanyl)-2-methylbutan-2-ol)

• Product Name: 4-(ethylsulfanyl)-2-methylbutan-2-ol
• CAS No: 27998-58-9
• MF: C₇H₁₆OS
• MW: 148.266341209412
• CID: 6024413
• PubChem ID: 12056374
• Update Time: 2025-06-08

4-(ethylsulfanyl)-2-methylbutan-2-ol Chemical and Physical Properties

Names and Identifiers

• 4-(ethylsulfanyl)-2-methylbutan-2-ol
• DTXSID901302583
• EN300-1858921
• 27998-58-9
• SCHEMBL7578673
• 4-(Ethylthio)-2-methyl-2-butanol
• AKOS017906603

• Inchi： 1S/C7H16OS/c1-4-9-6-5-7(2,3)8/h8H,4-6H2,1-3H3
• InChI Key： IYYSZHOWMGRFRL-UHFFFAOYSA-N
• SMILES： S(CC)CCC(C)(C)O

Computed Properties

• Exact Mass: 148.09218630g/mol
• Monoisotopic Mass: 148.09218630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 71.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 45.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Tertiary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Tertiary alcohols

Additional information on 4-(ethylsulfanyl)-2-methylbutan-2-ol

Chemical Profile of 4-(ethylsulfanyl)-2-methylbutan-2-ol (CAS No. 27998-58-9)

4-(ethylsulfanyl)-2-methylbutan-2-ol, identified by its Chemical Abstracts Service (CAS) number 27998-58-9, is a compound of significant interest in the field of organic chemistry and pharmaceutical research. This alcohol derivative features a unique structural motif comprising an ethylsulfanyl group attached to a branched butyl chain, making it a valuable intermediate in synthetic chemistry and potential candidate for various biochemical applications.

The molecular structure of 4-(ethylsulfanyl)-2-methylbutan-2-ol consists of a four-carbon backbone with a methyl group at the second carbon and an ethylsulfanyl group at the fourth carbon. This configuration imparts distinct chemical properties, including moderate solubility in both polar and non-polar solvents, which enhances its utility in diverse chemical reactions. The presence of the hydroxyl group at the second carbon position further contributes to its reactivity, enabling participation in esterification, oxidation, and other functional group transformations.

In recent years, 4-(ethylsulfanyl)-2-methylbutan-2-ol has garnered attention in the development of novel bioactive molecules. Its structural framework is reminiscent of certain pharmacophores found in therapeutic agents, prompting investigations into its biological activity. Preliminary studies suggest that derivatives of this compound may exhibit properties relevant to enzyme inhibition and signal transduction pathways, although further research is necessary to elucidate their exact mechanisms.

One of the most compelling aspects of 4-(ethylsulfanyl)-2-methylbutan-2-ol is its potential as a building block in medicinal chemistry. The ethylsulfanyl group, in particular, has been explored in various drug candidates due to its ability to modulate protein-protein interactions and enhance binding affinity. Researchers are increasingly leveraging such sulfur-containing heterocycles to design molecules with improved pharmacokinetic profiles and reduced toxicity. The branched aliphatic chain further allows for structural diversity, enabling chemists to fine-tune properties such as lipophilicity and metabolic stability.

The synthesis of 4-(ethylsulfanyl)-2-methylbutan-2-ol typically involves multi-step organic transformations, starting from commercially available precursors like 2-methylbutan-2-ol. Key synthetic strategies include thiolation reactions, where an ethylthiolate species is introduced under controlled conditions to form the desired ethylsulfanyl-substituted product. Advances in catalytic methods have significantly improved the efficiency and selectivity of these reactions, making it feasible to produce 4-(ethylsulfanyl)-2-methylbutan-2-ol on scales suitable for industrial applications.

From a pharmaceutical perspective, the compound’s unique structure positions it as a candidate for further derivatization into more complex scaffolds. For instance, functionalization at the hydroxyl or sulfur atoms could yield novel analogs with enhanced binding interactions with biological targets. Such modifications are often guided by computational modeling and high-throughput screening techniques, which help predict the biological activity of potential derivatives before experimental validation.

The role of 4-(ethylsulfanyl)-2-methylbutan-2-ol extends beyond pharmaceutical applications; it also finds utility in agrochemical research. Sulfur-containing compounds are known for their pesticidal and herbicidal properties, and derivatives of this alcohol may contribute to the development of next-generation crop protection agents. By integrating structural features that enhance bioactivity while maintaining environmental safety, researchers aim to create sustainable solutions for agricultural challenges.

In conclusion, 4-(ethylsulfanyl)-2-methylbutan-2-ol (CAS No. 27998-58-9) represents a fascinating compound with broad implications across multiple scientific disciplines. Its unique structural attributes make it a versatile intermediate for synthetic chemistry and a promising precursor for drug discovery efforts. As methodologies for molecular design continue to evolve, compounds like this one will undoubtedly play an increasingly important role in shaping the future of medicinal and agricultural sciences.